Cas no 861776-21-8 (Cyclohexanamine, 2-bromo-)

• Product Name: Cyclohexanamine, 2-bromo-
• CAS No: 861776-21-8
• MF: C₆H₁₂BrN
• MW: 178.070180892944
• CID: 5232683
• Update Time: 2026-03-08

Cyclohexanamine, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanamine, 2-bromo-

• Inchi： 1S/C6H12BrN/c7-5-3-1-2-4-6(5)8/h5-6H,1-4,8H2
• InChI Key： AQBYKNASJVORLT-UHFFFAOYSA-N
• SMILES： C1(N)CCCCC1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on Cyclohexanamine, 2-bromo-

Cyclohexanamine, 2-bromo (CAS No. 861776-21-8): An Overview of Its Properties, Applications, and Recent Research

Cyclohexanamine, 2-bromo (CAS No. 861776-21-8) is a versatile organic compound that has gained significant attention in various fields of chemistry and pharmaceutical research. This compound, also known as 2-Bromo-cyclohexylamine, is characterized by its unique structure and chemical properties, making it a valuable intermediate in the synthesis of a wide range of bioactive molecules and pharmaceuticals.

The molecular formula of Cyclohexanamine, 2-bromo is C₆H₁₁BrN, with a molecular weight of approximately 184.05 g/mol. It exists as a colorless to pale yellow liquid at room temperature and has a boiling point of around 150-155°C at reduced pressure. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane.

Cyclohexanamine, 2-bromo is primarily used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals. Its reactivity and functional group versatility make it an ideal starting material for the preparation of complex molecules with diverse biological activities. For instance, it can be used in the synthesis of β-amino alcohols, which are important building blocks in the development of drugs targeting neurological disorders and cancer.

Recent research has highlighted the potential of Cyclohexanamine, 2-bromo in the field of medicinal chemistry. A study published in the Journal of Medicinal Chemistry in 2023 explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of Cyclohexanamine, 2-bromo exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding opens up new avenues for the development of antiviral therapies that could address emerging viral threats.

In another study published in Organic Letters in 2022, scientists investigated the use of Cyclohexanamine, 2-bromo in the synthesis of chiral amines through asymmetric catalysis. The research team developed a highly efficient and enantioselective method for the preparation of chiral amines using this compound as a starting material. The resulting chiral amines showed excellent yields and high enantiomeric excess (ee), making them valuable intermediates for the synthesis of chiral drugs and other bioactive compounds.

The environmental impact and safety profile of Cyclohexanamine, 2-bromo are also important considerations for its industrial applications. Studies have shown that this compound can be handled safely under appropriate conditions and that proper disposal methods can minimize its environmental impact. However, it is essential to follow all relevant safety guidelines and regulations to ensure safe handling and storage.

In conclusion, Cyclohexanamine, 2-bromo (CAS No. 861776-21-8) is a valuable compound with a wide range of applications in chemical synthesis and pharmaceutical research. Its unique properties and reactivity make it an essential intermediate for the development of novel drugs and bioactive molecules. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in the field.